12,12-dimethyl-4-(4-methylphenyl)-5-propylsulfanyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one

• Molecular Formula: C21H24N2O2S2
• Molecular Weight: 400.6 g/mol
• IUPAC Name: 12,12-dimethyl-4-(4-methylphenyl)-5-propylsulfanyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
• InChI: InChI=1S/C21H24N2O2S2/c1-5-10-26-20-22-18-17(15-11-21(3,4)25-12-16(15)27-18)19(24)23(20)14-8-6-13(2)7-9-14/h6-9H,5,10-12H2,1-4H3
• InChI Key: BLUWTSIRDQPYDV-UHFFFAOYSA-N
• Canonical SMILES: CCCSC1=NC2=C(C3=C(S2)COC(C3)(C)C)C(=O)N1C4=CC=C(C=C4)C

Description

This complex compound has a fascinating structure, combining elements from various chemical families. Its IUPAC name is 12,12-dimethyl-4-(4-methylphenyl)-5-propylsulfanyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one . Let’s break down its components:

12,12-dimethyl: Indicates two methyl groups attached to the 12th carbon atom.

4-(4-methylphenyl): Refers to a phenyl ring with a methyl group at the 4th position.

5-propylsulfanyl: Describes a sulfur atom bonded to a propyl group (three carbon atoms).

11-oxa-8-thia: Implies an oxygen atom (oxa) and a sulfur atom (thia) in the ring system.

4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one: Represents the fused tricyclic ring system.

Preparation Methods

Unfortunately, specific synthetic routes and industrial production methods for this compound are not widely documented. researchers often use multistep organic synthesis to construct complex molecules like this one. It likely involves reactions such as cyclization, sulfide formation, and ring closure.

Chemical Reactions Analysis

The compound may undergo various reactions:

Oxidation: Oxidative processes could modify the sulfur or nitrogen atoms.

Reduction: Reduction reactions might target functional groups.

Substitution: Substituting groups on the aromatic ring or the sulfur atom. Common reagents and conditions depend on the specific reaction. Major products could include derivatives with altered functional groups or stereochemistry.

Scientific Research Applications

Researchers explore this compound’s applications across disciplines:

Chemistry: As a synthetic target for novel reactions.

Biology: Investigating its interactions with enzymes or receptors.

Medicine: Assessing potential therapeutic effects.

Industry: Developing new materials or catalysts.

Mechanism of Action

The compound’s mechanism of action remains an open question. It likely interacts with biological targets, affecting cellular processes. Further studies are needed to elucidate its precise mode of action.

Comparison with Similar Compounds

Remember that this compound’s uniqueness lies in its intricate fusion of rings and diverse functional groups